Cas no 6914-79-0 (1-Cyanocyclopropanecarboxylic acid)

• Product Name: 1-Cyanocyclopropanecarboxylic acid
• CAS No: 6914-79-0
• Molecular Formula: C₅H₅NO₂
• Molecular Weight: 111.0987
• MDL: MFCD00190651
• CID: 47069
• PubChem ID: 2733259

1-Cyanocyclopropanecarboxylic acid Properties

Names and Identifiers

• 1-Cyanocyclopropanecarboxylic acid
• 1-Cyano-1-cyclopropanecarboxylic acid
• 1-cyanocyclopropane-1-carboxylic acid
• C5H5NO2
• cyanocyclopropanecarboxylic acid
• 1-Cyano-cyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 1-cyano-
• Cyclopropane, 4
• BDBM82143
• KSJJMSKNZVXAND-UHFFFAOYSA-N
• 1-cyanocyclopropane-carboxylic acid
• 1-Cyano-cyclo-propanecarboxylic acid
• SBB006670
• CHEMBL247765
• DTXSID70369813
• Z825761122
• 1-cyano-1-cyclopropane-carboxylic acid
• 1-cyano-cyclopropane-1-carboxylic acid
• FG-0700
• SY001444
• FT-0649070
• 1-cyano-1-cyclopropane carboxylic acid
• AB91792
• 1-Cyano-1-cyclopropanecarboxylic acid, 97%
• EN300-114082
• 1-cyanocyclopropanecarboxylicacid
• CS-D0590
• SCHEMBL248308
• 1-Cyano-1-cyclopropanecarboxylicacid
• 6914-79-0
• AKOS000266643
• MFCD00190651
• STK503622

• MDL： MFCD00190651
• InChIKey： KSJJMSKNZVXAND-UHFFFAOYSA-N
• Inchi： 1S/C5H5NO2/c6-3-5(1-2-5)4(7)8/h1-2H2,(H,7,8)
• SMILES： O([H])C(C1(C#N)C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 111.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 111.032
• Heavy Atom Count: 8
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 61.1

Experimental Properties

• LogP: 0.37478
• PSA: 61.09000
• Refractive Index: 1.4260 (estimate)
• Boiling Point: 142 °C
• Melting Point: 140 °C (lit.)
• Flash Point: 150.3°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.3113 (rough estimate)

1-Cyanocyclopropanecarboxylic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S27-S36/37/39-S45-S25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R34
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H302-H312-H314-H332
• Warning Statement： P280-P305+P351+P338-P310
• PackingGroup：III
• Risk Phrases： 20/21/22-34
• Signal Word：Danger
• HazardClass：8

1-Cyanocyclopropanecarboxylic acid Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%